Cas no 444087-36-9 (4-Pyridinecarboxylicacid,3,5-dimethoxy-(9CI))

• Product Name: 4-Pyridinecarboxylicacid,3,5-dimethoxy-(9CI)
• CAS No: 444087-36-9
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 1021381
• PubChem ID: 45091336
• Update Time: 2025-04-20

4-Pyridinecarboxylicacid,3,5-dimethoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid,3,5-dimethoxy-(9CI)
• VRRGGVMATLIEJD-UHFFFAOYSA-N
• 3,5-dimethoxypyridine-4-carboxylic acid
• SCHEMBL5263721
• 444087-36-9
• DB-272766
• AT31475
• 4-Pyridinecarboxylic acid, 3,5-dimethoxy-
• 3,5-DIMETHOXY-4-PYRIDINECARBOXYLIC ACID
• 3,5-Dimethoxyisonicotinic acid
• 3,5-Dimethoxyisonicotinicacid
• EN300-2001547

• Inchi： 1S/C8H9NO4/c1-12-5-3-9-4-6(13-2)7(5)8(10)11/h3-4H,1-2H3,(H,10,11)
• InChI Key： VRRGGVMATLIEJD-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1C(=O)O)OC

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.6Ų